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Compound of Interest

Compound Name: cesium;triiodide

Cat. No.: B13726960

Welcome to the technical support center for the stabilization of black phase cesium lead iodide
(CsPbls) using hydroiodic acid (HI). This resource is designed for researchers and scientists
encountering challenges in their experimental work. Here you will find troubleshooting guides
and frequently asked questions (FAQs) to address common issues.

Frequently Asked Questions (FAQSs)

Q1: What is the fundamental role of hydroiodic acid (HI) in the synthesis of CsPbls
perovskites?

Al: Hydroiodic acid is primarily used as a solution additive to facilitate the formation of the
photoactive cubic 'black’ phase (a-CsPbls) at relatively low temperatures, typically around
100°C.[1][2][3][4][5] Under normal conditions, the stable phase of CsPbls at room temperature
is the non-perovskite orthorhombic 'yellow' phase (d-CsPbls), which is not suitable for
photovoltaic applications.[1][2] A high temperature of over 310°C is usually required to convert
the yellow phase to the black phase.[2] The addition of HI to the precursor solution is believed
to induce a strained crystal lattice, which enables this phase transition at a much lower
temperature.[1][2]

Q2: Why is the concentration of HI so critical for the quality of the CsPbls film?

A2: The concentration of HI directly influences the structural, morphological, optical, and
electrical properties of the CsPbls film.[1][3][4][5] An optimal concentration leads to improved
crystallinity, better morphology, and enhanced absorption.[1][5] Insufficient HI can result in an
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incomplete transition to the black phase, while an excessive amount can be detrimental to the
film's quality, potentially due to the introduction of excess water molecules.[1] Systematic
studies have shown that varying the HI concentration affects grain size, defect density, and
ultimately, the performance of fabricated solar cells.[6][7][8]

Q3: Can HI be used in conjunction with other additives to improve stability?

A3: Yes, research has shown synergistic effects when HI is used with other additives. For
instance, the combination of HI and deionized water has been proposed to promote the growth
of larger perovskite grains with a smoother surface by a dissolution and recrystallization
process, which can suppress defect-induced nonradiative recombination.[6][9] Another
approach involves using HI with phenylethylammonium iodide (PEAI) to create a distorted
black phase of CsPbls, leading to enhanced power conversion efficiency and stability.[10]

Troubleshooting Guide
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Problem

Possible Cause(s)

Suggested Solution(s)

Incomplete conversion to the
black phase (film appears
yellowish or has yellow

patches).

Low concentration of

hydroiodic acid.

Increase the concentration of
HI in the precursor solution. A
systematic study to find the
optimal concentration is

recommended.[1][2]

Insufficient annealing

temperature or time.

Ensure the annealing
temperature is at least 100°C
and optimize the annealing

duration.

Poor film morphology

(pinholes, small grains).

Sub-optimal HI concentration.

Vary the HI concentration to
find the optimal value that
promotes larger grain growth

and a smoother film.[6]

Non-ideal solvent system or

deposition technique.

Re-evaluate the solvent
system and spin-coating

parameters.

Low power conversion

efficiency (PCE) in solar cells.

High defect density in the
CsPbls film.

Optimize the HI concentration
to reduce internal defects.[6]
Consider using Hl in
combination with other
additives like deionized water
or PEAI to passivate defects.
[6][10]

Poor charge collection.

An optimized amount of HI can
improve charge collection

efficiency.[6]

Film degrades quickly in
ambient conditions.

Inherent instability of the black

phase.

While HI aids in formation,
long-term stability is still a
challenge. Consider synergistic
approaches with other
additives like PEAI for
enhanced stability.[10]
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Encapsulation of the final
device is also crucial.

Quantitative Data Summary

The following tables summarize key quantitative data from studies on the effect of HI

concentration on CsPbls properties.

Table 1: Effect of HI Concentration on CsPbls Film Properties
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HI
Concentration
(ML/mL)

Crystallite Size
(nm)

Ke
Band Gap (eV) i . Reference
Observations

30 Smaller

Incomplete
phase transition

1.75 to black phase, [11[2]
lower

crystallinity.

33 -

Commonly used
concentration,

~1.7 ) [11[2]
full formation of

black phase.

36 Largest

Optimum
concentration,
superior
~1.7 structural, [1][2]
morphological,
and optical

properties.

Full formation of

black phase.

42 Reduced

Detrimental
influence,

1.73 ) [1][2]
possibly due to

water in HI.

Table 2: Photovoltaic Performance of CsPbls Solar Cells with Varying HI Concentration
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. Power Conversion
HI Concentration

Efficiency (PCE) Fill Factor (%) Reference
(uL/mL)

(%)
30 Poor performance - [2]
36 6.44 - [11[2]1[31141[5]
35 (with 10 pL H20) 11.41 ~69 [6][9]
35 (without H20) - 62 [6][9]
45 4.8 - [7]8]

Experimental Protocols

Protocol 1: Fabrication of CsPbls Perovskite Films with Varying HI Concentration

This protocol is based on the methodology described in the literature for a systematic study of
HI concentration.[1][2]

e Precursor Solution Preparation:
o Prepare a precursor solution of CsPbls.
o Divide the precursor solution into several batches.

o To each batch, add a different volume of hydroiodic acid to achieve the desired
concentrations (e.g., 30, 33, 36, 39, 42 pL/mL).

o Substrate Preparation:

o Clean the desired substrates (e.g., FTO glass) sequentially with appropriate solvents in an
ultrasonic bath.

o Dry the substrates with a nitrogen gun.
e Film Deposition:

o Deposit the prepared precursor solutions onto the substrates using a spin-coater.
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o Use a two-step spin-coating program (e.g., 1000 rpm for 10 s followed by 5000 rpm for 30
S).

e Annealing:

o Anneal the spin-coated films on a hotplate at a temperature of approximately 100°C for a
specified time (e.g., 10 minutes) to induce the phase transition to a-CsPbls.

o Characterization:
o Analyze the structural properties of the films using X-ray diffraction (XRD).
o Examine the morphology and grain size using scanning electron microscopy (SEM).

o Measure the optical properties using UV-Vis spectroscopy to determine the band gap.
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Caption: Experimental workflow for fabricating and characterizing CsPbls films with varying HI
concentrations.
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Caption: Proposed mechanism for Hl-assisted stabilization of the a-CsPbls black phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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